Cas no 1805031-49-5 (Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate)

• Product Name: Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate
• CAS No: 1805031-49-5
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 5038336
• Update Time: 2025-11-01

Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-12-10(6-13(16)17-2)4-9(8-15)5-11(12)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： APFQNSSMOTZPHJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CC(CC(=O)OC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate

Comprehensive Overview of Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate (CAS No. 1805031-49-5)

Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate (CAS No. 1805031-49-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and an ethylphenylacetate backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often seek this compound for its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's CAS number 1805031-49-5 is a critical identifier in regulatory documentation and patent filings. Its systematic name, Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate, reflects its precise chemical architecture, which includes a methyl ester functional group. This feature enhances its solubility in organic solvents, facilitating its use in multistep synthesis and catalyzed reactions. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce waste and energy consumption, addressing environmental concerns in industrial applications.

In the context of drug discovery, 1805031-49-5 serves as a building block for heterocyclic compounds, which are pivotal in designing kinase inhibitors and antiviral agents. Its cyano group offers a versatile handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). Meanwhile, the bromomethyl moiety allows for selective cross-coupling reactions, a hotspot in palladium-catalyzed transformations—a topic frequently searched by synthetic chemists.

From an SEO perspective, queries such as "synthesis of Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate" or "applications of CAS 1805031-49-5" highlight user interest in practical protocols and industrial relevance. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques further aligns with modern lab automation trends. Additionally, its stability under ambient conditions makes it a preferred choice for small-scale research and pilot-scale production.

Quality control of Methyl 3-bromomethyl-5-cyano-2-ethylphenylacetate involves rigorous HPLC and NMR analyses to ensure purity, a key concern for end-users. Suppliers often emphasize batch-to-batch consistency, as impurities can impact downstream reactions. Discussions on chemical forums frequently address storage recommendations—typically under inert atmospheres—to preserve its reactivity, reflecting the compound’s sensitivity to hydrolysis and oxidation.

In summary, CAS 1805031-49-5 exemplifies the intersection of structural complexity and functional versatility in fine chemicals. Its relevance to life sciences and material innovation ensures sustained academic and commercial attention. As research evolves toward biocompatible scaffolds and catalysis-driven processes, this compound will likely remain a cornerstone in advanced synthetic methodologies.